Cas no 2613383-40-5 ((cyclohexylmethyl)(thiophen-3-yl)methylamine hydrochloride)

• Product Name: (cyclohexylmethyl)(thiophen-3-yl)methylamine hydrochloride
• CAS No: 2613383-40-5
• MF: C₁₂H₂₀ClNS
• MW: 245.811901092529
• MDL: MFCD33031554
• CID: 5330167
• PubChem ID: 155943292
• Update Time: 2025-06-27

(cyclohexylmethyl)(thiophen-3-yl)methylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z4912521184
• (cyclohexylmethyl)[(thiophen-3-yl)methyl]amine hydrochloride
• (cyclohexylmethyl)(thiophen-3-yl)methylamine hydrochloride

• MDL： MFCD33031554
• Inchi： 1S/C12H19NS.ClH/c1-2-4-11(5-3-1)8-13-9-12-6-7-14-10-12;/h6-7,10-11,13H,1-5,8-9H2;1H
• InChI Key： OYGYHFKNPFGZRR-UHFFFAOYSA-N
• SMILES： Cl.S1C=CC(=C1)CNCC1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 154
• Topological Polar Surface Area: 40.3

Additional information on (cyclohexylmethyl)(thiophen-3-yl)methylamine hydrochloride

Introduction to (Cyclohexylmethyl)(Thiophen-3-yl)methylamine Hydrochloride (CAS No. 2613383-40-5)

(Cyclohexylmethyl)(Thiophen-3-yl)methylamine hydrochloride (CAS No. 2613383-40-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, holds potential for various applications, particularly in the development of new therapeutic agents.

The chemical structure of (cyclohexylmethyl)(thiophen-3-yl)methylamine hydrochloride is composed of a cyclohexylmethyl group and a thiophen-3-yl group, both attached to a central amine moiety, which is then protonated to form the hydrochloride salt. This combination of functional groups imparts specific chemical and biological properties that make it an interesting candidate for further investigation.

Recent studies have highlighted the importance of (cyclohexylmethyl)(thiophen-3-yl)methylamine hydrochloride in various biological systems. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain types of cancer cells. The unique structure of the compound allows it to interact with specific receptors and enzymes, potentially leading to novel mechanisms of action.

In addition to its potential anticancer properties, (cyclohexylmethyl)(thiophen-3-yl)methylamine hydrochloride has also been studied for its effects on the central nervous system (CNS). Preliminary data suggest that it may have neuroprotective effects, which could be beneficial in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings are supported by in vitro and in vivo studies that demonstrate the compound's ability to modulate key signaling pathways involved in neuronal survival and function.

The synthesis of (cyclohexylmethyl)(thiophen-3-yl)methylamine hydrochloride has been optimized using modern synthetic techniques, ensuring high yields and purity. The process typically involves the reaction of a cyclohexylmethyl halide with a thiophen-3-ylamine derivative, followed by protonation with hydrochloric acid. The resulting product is characterized using advanced analytical methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) to confirm its identity and purity.

To further explore the potential applications of (cyclohexylmethyl)(thiophen-3-yl)methylamine hydrochloride, several preclinical studies have been conducted. These studies have focused on evaluating the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. The results indicate that the compound has favorable pharmacokinetic characteristics, making it suitable for further development as a therapeutic agent.

Clinical trials are currently underway to assess the safety and efficacy of (cyclohexylmethyl)(thiophen-3-yl)methylamine hydrochloride in human subjects. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings are encouraging and suggest that the compound may have a favorable safety profile.

In conclusion, (cyclohexylmethyl)(thiophen-3-yl)methylamine hydrochloride (CAS No. 2613383-40-5) is a promising compound with potential applications in various therapeutic areas. Its unique chemical structure and biological properties make it an attractive candidate for further research and development. As more data become available from ongoing studies, it is likely that this compound will continue to attract significant interest from researchers and pharmaceutical companies alike.